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Compound Name: 1-Chloro-5-iodopentane

Cat. No.: B1345565 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Chloro-5-iodopentane is a valuable bifunctional electrophile in organic synthesis. Its

structure, featuring two different halogen atoms, allows for selective nucleophilic substitution

reactions. The significant difference in the leaving group ability of iodide and chloride ions—

iodide being a much better leaving group—enables the targeted modification of one end of the

pentane chain while leaving the other available for subsequent transformations. This

chemoselectivity makes 1-chloro-5-iodopentane a versatile building block in the synthesis of

complex molecules, including pharmaceutical intermediates and other functionalized organic

compounds.

These application notes provide a detailed overview of the reactions of 1-chloro-5-
iodopentane with various common nucleophiles, including reaction principles, experimental

protocols, and expected outcomes.

Principle of Selectivity
The reactions discussed herein are predominantly bimolecular nucleophilic substitution (SN2)

reactions. The rate of an SN2 reaction is highly dependent on the nature of the leaving group.

The C-I bond is weaker than the C-Cl bond, and the iodide ion (I⁻) is a more stable anion and

thus a better leaving group than the chloride ion (Cl⁻). Consequently, nucleophilic attack will

occur selectively at the carbon atom bonded to the iodine.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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